Facile synthesis of amine-functionalized SBA-15-supported bimetallic Au–Pd nanoparticles as an efficient catalyst for hydrogen generation from formic acid†
RSC Advances Pub Date: 2017-01-17 DOI: 10.1039/C6RA26793A
Abstract
In this study, a series of amine-functionalized SBA-15-supported bimetallic Au–Pd nanoparticles (Au–Pd/SBA-15-Amine) as catalysts are successfully synthesized by surface functionalization and co-reduction and characterized by inductively coupled plasma-atomic emission spectroscopy, XRD, XPS, and TEM. The Au–Pd/SBA-15-Amine catalysts thus obtained are tested for the dehydrogenation of formic acid (FA)–sodium formate (SF). Among the tested Au–Pd/SBA-15-Amine catalysts, as-synthesized Au2Pd8/SBA-15-Amine exhibits 100% H2 selectivity and outstanding catalytic activity with an initial turnover frequency (TOF) of 1786 h−1 at 323 K; this superior catalytic activity is attributed to synergy between Au–Pd and SBA-15-Amine and the promotion effect of SF. At SF concentrations of greater than 0.5 mol L−1, SF can partially participate in dehydrogenation. The facile synthesis of the Au–Pd/SBA-15-Amine catalyst is imperative for accelerating the widespread application of FA–SF mixtures as a promising hydrogen carrier.
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